Cas no 2309774-72-7 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide
• CAS No: 2309774-72-7
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 5356487
• Update Time: 2025-10-28

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxoisoindolin-2-yl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• 2-(1,3-dioxoisoindol-2-yl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]acetamide
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide

• Inchi： 1S/C20H20N2O4S/c23-17(11-22-18(24)15-3-1-2-4-16(15)19(22)25)21-13-20(6-8-26-9-7-20)14-5-10-27-12-14/h1-5,10,12H,6-9,11,13H2,(H,21,23)
• InChI Key： AZAODHKHMAIHLM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(CN2C(C3C=CC=CC=3C2=O)=O)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide

Comprehensive Overview of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide (CAS No. 2309774-72-7)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide (CAS No. 2309774-72-7) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiophene ring and an isoindole-1,3-dione moiety, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the most searched questions in the realm of organic chemistry is: "What are the applications of thiophene-containing compounds?" The presence of a thiophene ring in this molecule is particularly noteworthy, as thiophene derivatives are widely studied for their electronic properties and biological activity. The thiophene moiety in CAS No. 2309774-72-7 could contribute to its potential use in organic electronics or as a pharmacophore in medicinal chemistry. Recent trends in AI-driven drug discovery have also highlighted the importance of such heterocyclic compounds in designing targeted therapies.

The isoindole-1,3-dione (commonly known as phthalimide) segment of this molecule is another critical feature. Researchers often search for "phthalimide derivatives and their biological activities", as these compounds are known for their diverse pharmacological properties, including anti-inflammatory and anticancer effects. The incorporation of this moiety in 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide suggests potential bioactivity, though specific studies would be required to confirm this.

From a synthetic chemistry perspective, the molecule's tetrahydropyran (oxane) ring linked to the thiophene system presents an interesting challenge. Queries like "how to synthesize thiophene-tetrahydropyran hybrids" are increasingly common in academic forums, reflecting the growing interest in such structural motifs. The synthetic route to CAS No. 2309774-72-7 likely involves multi-step organic transformations, possibly including nucleophilic substitutions and amide coupling reactions.

In the context of current research trends, this compound aligns with several hot topics in chemistry: "fragment-based drug design", "heterocyclic compound libraries", and "molecular hybrids in medicinal chemistry". The strategic combination of thiophene, phthalimide, and tetrahydropyran units in a single molecule exemplifies the modern approach to creating structurally diverse compounds for biological screening.

The physical and chemical properties of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide would be of particular interest to researchers. While specific data may be limited due to its relatively recent appearance in chemical literature (as suggested by its high CAS number), we can predict certain characteristics based on its structure. The molecule likely exhibits moderate polarity due to the amide and phthalimide groups, potentially making it soluble in polar organic solvents. Its molecular weight and hydrogen bonding capacity would be important factors in any potential pharmaceutical application.

Regarding stability, the presence of both amide and imide functionalities suggests that the compound should be stored under standard conditions for sensitive organic molecules - protected from moisture and extreme temperatures. Common search queries like "how to store phthalimide derivatives" or "stability of thiophene-containing amides" reflect the practical concerns researchers have when working with such compounds.

In analytical chemistry, characterization of this molecule would typically involve techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and possibly X-ray crystallography for definitive structure confirmation. The thiophene protons would be expected to appear in the aromatic region of the ¹H NMR spectrum, while the phthalimide moiety would contribute distinctive carbonyl signals in both NMR and IR spectra.

From a drug discovery perspective, the Lipinski's rule of five analysis of this compound would be interesting. While the exact calculations would depend on the final confirmed structure, the presence of multiple hydrogen bond acceptors (from the amide, imide, and tetrahydropyran oxygen) and the aromatic systems might place this molecule in a potentially drug-like space, though its relatively complex structure could affect bioavailability. This connects to frequent searches about "drug-likeness of complex heterocycles" and "optimizing phthalimide derivatives for bioavailability".

The potential applications of CAS No. 2309774-72-7 are manifold. In medicinal chemistry, it could serve as: a starting point for fragment-based drug discovery, a scaffold for combinatorial chemistry, or a lead compound for specific biological targets. The thiophene moiety in particular is known to interact with various biological receptors, making it valuable in CNS drug research. In materials science, the conjugated system might offer interesting electronic properties for organic semiconductors or photovoltaic materials.

As research into multi-target directed ligands grows, compounds like 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide become increasingly relevant. Their complex structures allow for potential interactions with multiple biological targets simultaneously - an approach that's gaining traction in treating complex diseases. This aligns with numerous recent publications and conference presentations on "polypharmacology" and "designed multiple ligands".

For synthetic chemists interested in working with this compound, key considerations would include: protecting group strategies (particularly for the amide and imide functionalities), purification methods for polar heterocyclic compounds, and characterization challenges. Common laboratory questions such as "how to purify phthalimide derivatives" or "characterization challenges with thiophene hybrids" would be particularly relevant.

In conclusion, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide (CAS No. 2309774-72-7) represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its structural features combine several pharmacophoric elements that are currently of great interest in both academic and industrial research settings. As the chemical community continues to explore complex molecular architectures for advanced applications, compounds like this will undoubtedly play a significant role in shaping future discoveries.